Luminescence thermochromism in novel mixed Eu(ii)–Cu(i) iodide†
Dalton Transactions Pub Date: 2021-09-06 DOI: 10.1039/D1DT02384E
Abstract
A new mixed Eu(II)–Cu(I) iodide [Eu(DME)4][Cu2I4] (1) was synthesized by the reaction of an organosulphide salt of Eu(II) and CuI in DME media. X-ray analysis revealed that 1 is an ate-complex consisting of Eu(DME)4 dications and tetraiododicuprate dianions. Upon UV light excitation (λ = 365 nm), the compound exhibits intense double-peaked photoluminescence (PL) at 445 and 500 nm. The relative intensity of these peaks changes dramatically when the temperature changes in the range of 180–250 K. To understand the nature of the found PL thermochromism, the structure and time-resolved PL of 1 were studied at various temperatures. The time-resolved PL studies of 1 at various temperatures revealed the presence of two luminescent centers which are excited by the capture of an electron from the conduction band. The ratio of intensities at 445 and 500 nm (R = I445/I500) in the PL spectra of 1 changes by almost two orders of magnitude and the relative sensitivity S (S = (∂R/∂T)/R) exceeds 5% per K in the range of 190–245 K that makes this compound a promising luminescent thermometer for the range where ammonia exists in a liquid state.
Recommended Literature
- [1] Catalytic Oxidation of Tetrahydrofuran in the Presence of Transition Metal Complexes under Aerobic Conditions
- [2] Investigation of ultraviolet optical properties of semiconducting-enriched and metal-enriched single-walled carbon nanotube networks using spectroscopic ellipsometry†
- [3] A novel strategy to construct high performance lithium-ion cells using one dimensional electrospun nanofibers, electrodes and separators†
- [4] A novel unimolecular heterolytic scission of the sulphur–sulphur bond in a symmetrical disulphide
- [5] Out-of-equilibrium biomolecular interactions monitored by picosecond fluorescence in microfluidic droplets†
- [6] A high-density Ag nanoneedle forest array by using a nano-peeling technique for near-infrared SERS detection†
- [7] Preparation of a multifunctional P-CF@Mn3O4 composite as a structural anode material†
- [8] Simulation of the tensile properties of silica aerogels: the effects of cluster structure and primary particle size†
- [9] Specific pH effect for selective colorimetric assay of glutathione using anti-aggregation of label-free gold nanoparticles†
- [10] XIII.—On the relations between the chemical composition and the boiling points and specific volumes
Journal Name：Dalton Transactions
Research Products
-
CAS no.: 10405-85-3
